Cas no 896312-07-5 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate)

• Product Name: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate
• CAS No: 896312-07-5
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5901248
• PubChem ID: 7267914
• Update Time: 2025-06-16

6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 6-[[(4-methyl-4H-1,2,4-triazol-3-yl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• SR-01000022842
• SR-01000022842-1
• 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methoxybenzoate
• F2568-0040
• 6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate
• 896312-07-5
• AKOS024660788
• [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methoxybenzoate
• 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate

• Inchi： 1S/C17H15N3O5S/c1-20-10-18-19-17(20)26-9-13-7-14(21)15(8-24-13)25-16(22)11-3-5-12(23-2)6-4-11/h3-8,10H,9H2,1-2H3
• InChI Key： RQDIWRSFWFANJE-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2N(C)C=NN=2)OC=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 373.07324176g/mol
• Monoisotopic Mass: 373.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 616.0±65.0 °C(Predicted)
• pka: 1.81±0.10(Predicted)

Additional information on 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate

Recent Advances in the Study of 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate (CAS: 896312-07-5)

The compound 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate (CAS: 896312-07-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the 1,2,4-triazole moiety, coupled with the 4-methoxybenzoate ester, confers unique physicochemical properties that enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction with key biological targets, such as bacterial DNA gyrase and human topoisomerase II.

In vitro studies have demonstrated that 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate exhibits potent inhibitory activity against a range of Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. Additionally, preliminary cytotoxicity assays have revealed selective activity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound has been optimized through recent advancements in green chemistry approaches, including microwave-assisted reactions and solvent-free conditions. These methods have not only improved yields but also reduced the environmental impact of the synthetic process. Structural analogs have been generated to explore structure-activity relationships (SAR), with modifications primarily focused on the triazole and pyranone rings.

Mechanistic studies have provided insights into the compound's mode of action. For instance, it has been shown to intercalate into bacterial DNA, thereby inhibiting replication and transcription processes. In cancer cells, the compound appears to induce apoptosis through the activation of caspase-dependent pathways. These findings are supported by molecular docking simulations and fluorescence-based binding assays.

Despite these promising results, challenges remain in the clinical translation of 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Nevertheless, the compound represents a valuable addition to the arsenal of bioactive molecules under investigation for therapeutic applications.

In conclusion, the latest research on 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methoxybenzoate (CAS: 896312-07-5) underscores its potential as a multifunctional agent in medicinal chemistry. Ongoing studies are expected to further refine its pharmacological profile and explore its utility in combination therapies. This briefing serves as a timely update for researchers and industry professionals engaged in the development of novel chemotherapeutic agents.